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Technical Application Note: Competence-Stimulating Peptide-12261 (CSP-12261)

Abstract & Scope

Competence-Stimulating Peptide-12261 (CSP-12261) is the specific quorum-sensing
pheromone required to induce natural genetic competence in the type strain of Streptococcus
mitis (NCTC 12261 / ATCC 49456). Unlike the well-characterized Streptococcus pneumoniae
CSP variants (CSP-1, CSP-2), S. mitis strains exhibit high pherotype diversity. CSP-12261 is
critical for researchers studying horizontal gene transfer (HGT), antibiotic resistance reservoirs
in the oral microbiome, and streptococcal evolution.

This guide provides the physicochemical specifications of CSP-12261 and details an optimized
protocol for inducing transformation, addressing the historical difficulty of transforming S. mitis
in laboratory conditions.

Technical Specifications (Datasheet)

Identity & Sequence
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Peptide Name: CSP-12261 (Mitis-12261 Pheromone)[1][2]

Target Organism:Streptococcus mitis NCTC 12261 (Type Strain)[3][4][5][6][7]

Amino Acid Sequence:E-I-R-Q-T-H-N-I-F-F-N-F-F-K-R-R

Length: 16 Amino Acids[7]

Molecular Weight: ~2178.5 Da (Theoretical)

Physicochemical Properties

Property Specification Notes

Critical for consistent signaling

Purity > 95% (HPLC)
threshold.
) ) Standard for synthetic
Counter-ion Trifluoroacetate (TFA) ) ] N
peptides; remove if sensitive.
Basic residues (Arg, Lys) aid
N ) ] solubility, but hydrophobic core
Solubility Water or 10% Acetic Acid ]
(Phe, lle) may require
sonication or mild acidification.
Appearance White Lyophilized Powder Hygroscopic.
) Stable for >1 year in
Storage -20°C (Desiccated)

lyophilized form.

Commercial Suppliers
e Primary: AnaSpec, GenScript, MedChemExpress.

» Note: Custom synthesis is often required if stock is unavailable, using the sequence provided
above.

Biological Mechanism: The ComCDE Pathway
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CSP-12261 functions as an autoinducer. It binds to the histidine kinase receptor (ComD) on the
bacterial surface, initiating a phosphorylation cascade that activates the alternative sigma
factor SigX (

).[8] SigX drives the transcription of the "competence regulon“"—genes required for DNA uptake
and recombination.[8]

Figure 1: CSP-12261 Signaling Cascade
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Caption: The CSP-12261 ligand binds ComD, triggering ComE phosphorylation, which induces
SigX expression to activate the competence state.

Experimental Protocols
Protocol A: Reconstitution & Storage

Rationale: Peptides adhere to plastics and degrade via oxidation. Proper handling is essential
for reproducibility.

e Vessel: Use low-protein-binding polypropylene tubes (e.g., LoBind).

e Solvent: Add sterile, endotoxin-free water. If the peptide does not dissolve immediately, add
10% acetic acid dropwise or sonicate briefly.

o Target Stock Concentration: 1 mM (approx. 2.2 mg/mL).
 Aliquoting: Divide into small aliquots (e.g., 20 uL) to avoid freeze-thaw cycles.

o Storage: Store aliquots at -80°C.

Protocol B: Optimized Transformation Assay for S. mitis

Rationale: Unlike S. pneumoniae, S. mitis NCTC 12261 transforms poorly in rich media (THB).
This protocol uses C+Y (Casamino acids + Yeast extract) semi-defined medium, which is
critical for success (Salvadori et al., 2016).

Materials:

e S. mitis NCTC 12261 glycerol stock.

C+Y Medium: (pH 6.8) — Crucial: Do not use THB.

CSP-12261 (1 mM stock).

Donor DNA: PCR amplicon (preferred) or plasmid.[9][10]

Selection Antibiotic (e.g., Erythromycin, Spectinomycin).
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Workflow Diagram:
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Caption: Step-by-step workflow for CSP-12261 induced transformation in S. mitis.

Detailed Steps:

 Inoculation: Dilute an overnight culture of S. mitis 1:100 into fresh C+Y medium.

o Growth: Incubate at 37°C (5% CO:2 or aerobic) until ODeoo reaches 0.04 — 0.06.
o Note: Competence is transient.[6][9] Inducing at high OD (late log) will fail.

 Induction: Add CSP-12261 to a final concentration of 200—300 nM.

o Transformation: Immediately add donor DNA.

o Amplicons: Use ~100 ng/mL. Ensure flanking homology regions are >1 kb for best
efficiency.

o Plasmids: Use ~1 pg/mL (Lower efficiency expected).

o Expression: Incubate at 37°C for 3—4 hours to allow phenotypic expression of the resistance
marker.

o Selection: Plate appropriate dilutions onto blood agar containing the selection antibiotic.
Incubate overnight.

Troubleshooting & Critical Factors
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Issue Probable Cause Corrective Action

S. mitis competence is often
No Transformants Wrong Medium inhibited in rich broths like
THB. Switch to C+Y medium.

Ensure you are using CSP-
Wrong CSP 12261 (EIRQ...), not CSP-1 or

CSP-2 from S. pneumoniae.

Induce strictly at ODesoo 0.04—
Late Induction 0.06. Late log phase cells

become refractory to CSP.

Ensure media pH is 6.8—7.2.
o o Acidic conditions (< pH 6.5)
Low Efficiency pH Sensitivity ) ]
deactivate the peptide or

receptor.

Methionine/Tryptophan
Peptide Oxidation residues (if present in variants)

oxidize. Use fresh aliquots.
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o Relevance: Confirmation of peptide sequence (EIRQTHNIFFNFFKRR) and commercial
availability.[1]

o (Search Catalog: CSP-12261)

« Johnston, C., et al. (2014). Bacterial transformation: distribution, shared mechanisms and
divergent control. Nature Reviews Microbiology, 12(3), 181-196.

o Relevance: Review of the ComCDE general mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612703/docs#competence-stimulating-peptide-
12261-supplier-and-datasheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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